![molecular formula C5H9ClN4O2 B3048470 1-(2-aminoethyl)-1H-1,2,3-triazole-4-carboxylic acid hydrochloride CAS No. 1706435-74-6](/img/structure/B3048470.png)
1-(2-aminoethyl)-1H-1,2,3-triazole-4-carboxylic acid hydrochloride
Overview
Description
1-(2-aminoethyl)-1H-1,2,3-triazole-4-carboxylic acid hydrochloride, also known as AET, is a compound that has gained significant attention in scientific research due to its unique properties. AET is a triazole derivative that has been used in the synthesis of various compounds and has been found to have potential applications in the field of medicinal chemistry.
Scientific Research Applications
Synthesis and Applications in Peptidomimetics
- Ruthenium-Catalyzed Synthesis : The compound is useful in the synthesis of peptidomimetics and biologically active compounds based on the triazole scaffold. A ruthenium-catalyzed protocol was developed to overcome the Dimroth rearrangement, which is a challenge in the chemistry of this molecule (Ferrini et al., 2015).
Antimicrobial Activity
- Activity Against Pathogens : A study reported the synthesis of an aromatic ε-amino acid containing a triazole moiety with antimicrobial potential against various bacteria, including Gram-positive, Gram-negative, and pathogenic bacteria like Vibrio cholerae (Maji & Haldar, 2017).
Anticancer Potential
- Evaluation of Anticancer Activity : Novel 1,2,3-triazole derivatives were synthesized and tested for their anticancer activity. Some compounds showed significant activity against leukemia, melanoma, non-small cell lung, CNS, ovarian, renal, and breast cancer (Pokhodylo et al., 2013).
Solid Phase Peptide Synthesis
- Coupling Reagent for Peptide Synthesis : A novel coupling reagent, ethyl 1-hydroxy-1H-1,2,3-triazole-4-carboxylate, was developed for solid phase peptide synthesis, demonstrating the utility of triazole derivatives in this field (Robertson et al., 1999).
Diverse Chemical Transformations
Synthesis of Derivatives : The compound was employed in the synthesis of various heterocyclic systems and derivatives, highlighting its versatility in chemical transformations. This includes the synthesis of 5-methyl-1,2,3-triazol-4-phenylcarboxamide-phenylamide and related compounds (Yu, 2015).
Heterocyclic Compound Synthesis : Further research showed the synthesis of 1,2,3-triazole compounds derived from 4-aminobenzoic acid, indicating the compound's role in the preparation of heterocyclic compounds (Al-Smaisim, 2010).
Mechanism of Action
Target of Action
Similar compounds have been used as cross-linking agents in the preparation of sensitive nanosystems for cancer research .
Mode of Action
It’s worth noting that similar compounds have been used as cross-linking agents, suggesting that they may interact with their targets through the formation of covalent bonds .
Result of Action
Similar compounds have been used in the preparation of sensitive nanosystems for cancer research, suggesting potential applications in targeted drug delivery .
Biochemical Analysis
Biochemical Properties
It is known that similar compounds can interact with various enzymes, proteins, and other biomolecules, potentially influencing biochemical reactions .
Cellular Effects
Similar compounds have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is possible that it exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Dosage Effects in Animal Models
Future studies could include observing any threshold effects, as well as any toxic or adverse effects at high doses .
Transport and Distribution
Future studies could investigate any transporters or binding proteins it interacts with, as well as any effects on its localization or accumulation .
properties
IUPAC Name |
1-(2-aminoethyl)triazole-4-carboxylic acid;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8N4O2.ClH/c6-1-2-9-3-4(5(10)11)7-8-9;/h3H,1-2,6H2,(H,10,11);1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HIUWOEDRFADWDK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=NN1CCN)C(=O)O.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9ClN4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.60 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1706435-74-6 | |
Record name | 1H-1,2,3-Triazole-4-carboxylic acid, 1-(2-aminoethyl)-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1706435-74-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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